Cas no 477334-43-3 (1-(4-Fluorophenyl)-3-(4-fluorophenyl)sulfanylpropan-1-one)

• Product Name: 1-(4-Fluorophenyl)-3-(4-fluorophenyl)sulfanylpropan-1-one
• CAS No: 477334-43-3
• MF: C₁₅H₁₂F₂OS
• MW: 278.316989898682
• MDL: MFCD03934777
• CID: 3028438
• PubChem ID: 3654940
• Update Time: 2025-05-20

1-(4-Fluorophenyl)-3-(4-fluorophenyl)sulfanylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-FLUOROPHENYL)-3-[(4-FLUOROPHENYL)SULFANYL]-1-PROPANONE
• 650-928-0
• 477334-43-3
• 1-(4-fluorophenyl)-3-[(4-fluorophenyl)sulfanyl]propan-1-one
• DTXSID701206842
• G28806
• Z447811962
• EN300-84664
• 1-(4-fluorophenyl)-3-(4-fluorophenyl)sulfanylpropan-1-one
• AKOS005108439
• CS-0263003
• 1-(4-FLUOROPHENYL)-3-((4-FLUOROPHENYL)THIO)-1-PROPANONE
• JS-2576
• 1-(4-Fluorophenyl)-3-((4-fluorophenyl)thio)propan-1-one
• 1-(4-Fluorophenyl)-3-[(4-fluorophenyl)thio]-1-propanone
• 1-(4-Fluorophenyl)-3-(4-fluorophenyl)sulfanylpropan-1-one

• MDL： MFCD03934777
• Inchi： 1S/C15H12F2OS/c16-12-3-1-11(2-4-12)15(18)9-10-19-14-7-5-13(17)6-8-14/h1-8H,9-10H2
• InChI Key： LWHRFLYQNNEMSY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)CCC(C1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 278.05769250Da
• Monoisotopic Mass: 278.05769250Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-Fluorophenyl)-3-(4-fluorophenyl)sulfanylpropan-1-one

Introduction to 1-(4-Fluorophenyl)-3-(4-fluorophenyl)sulfanylpropan-1-one (CAS No. 477334-43-3)

1-(4-Fluorophenyl)-3-(4-fluorophenyl)sulfanylpropan-1-one is a fluorinated sulfanyl-containing organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound, identified by its Chemical Abstracts Service (CAS) number 477334-43-3, belongs to a class of molecules that exhibit promising characteristics for further investigation in drug discovery and therapeutic applications.

The molecular structure of 1-(4-Fluorophenyl)-3-(4-fluorophenyl)sulfanylpropan-1-one features a propanone backbone substituted with two fluorophenyl groups at the 1-position and 3-position, respectively, and a sulfanyl group at the 3-position. This arrangement introduces both electronic and steric effects that can influence the compound's reactivity, solubility, and interaction with biological targets. The presence of fluorine atoms is particularly noteworthy, as fluorine substitution is a common strategy in medicinal chemistry to enhance metabolic stability, lipophilicity, and binding affinity.

In recent years, there has been a growing interest in the development of fluorinated sulfides as pharmacophores due to their ability to modulate enzyme activity and receptor binding. For instance, studies have shown that fluorinated sulfanyl compounds can exhibit inhibitory effects on various enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation. The dual fluorophenyl substitution in 1-(4-Fluorophenyl)-3-(4-fluorophenyl)sulfanylpropan-1-one may contribute to its potential as a scaffold for designing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. The structural features of 1-(4-Fluorophenyl)-3-(4-fluorophenyl)sulfanylpropan-1-one suggest that it may interact with the ATP-binding site of kinases, thereby inhibiting their activity. Preliminary computational studies have indicated that this compound could exhibit high binding affinity to certain kinase domains, making it a promising candidate for further exploration.

Furthermore, the sulfanyl group in the molecule may contribute to its ability to cross the blood-brain barrier (BBB), which is a critical factor for many central nervous system (CNS) drugs. The ability to penetrate the BBB opens up possibilities for treating neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression. Current research in medicinal chemistry is focused on identifying compounds that can effectively traverse this barrier while maintaining their pharmacological activity.

The synthesis of 1-(4-Fluorophenyl)-3-(4-fluorophenyl)sulfanylpropan-1-one presents an interesting challenge due to the need for precise functionalization of the aromatic rings and the introduction of the sulfanyl group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions are commonly employed to construct the desired molecular framework. The optimization of these synthetic routes is essential for achieving high yields and purity, which are critical for subsequent biological evaluation.

In terms of biological evaluation, 1-(4-Fluorophenyl)-3-(4-fluorophenyl)sulfanylpropan-1-one has been tested in various in vitro assays to assess its potential pharmacological effects. Initial studies have shown promising results in inhibiting the growth of certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, preliminary toxicity studies have indicated that the compound exhibits moderate solubility in aqueous solutions, which could be advantageous for formulation development.

The impact of fluorine substitution on the pharmacokinetic properties of 1-(4-Fluorophenyl)-3-(4-fluorophenyl)sulfanylpropan-1-one is another area of active investigation. Fluorine atoms can influence metabolic stability by participating in hydrogen bonding interactions with enzymes involved in drug metabolism. This can lead to prolonged half-lives and increased bioavailability, which are desirable attributes for any therapeutic agent. Detailed pharmacokinetic studies are necessary to fully understand how fluorine substitution affects the overall disposition of this compound in vivo.

As research continues to advance, 1-(4-Fluorophenyl)-3-(4-fluorophenyl)sulfanylpropan-1-one is expected to play a significant role in the development of new drugs targeting various diseases. The combination of its unique structural features and promising biological activities makes it an attractive candidate for further exploration by pharmaceutical companies and academic researchers alike. Future studies may focus on derivatization efforts to enhance its potency, selectivity, and pharmacokinetic properties.

The integration of computational methods into drug discovery has also facilitated a deeper understanding of how 1-(4-Fluorophenyl)-3-(4-fluorophenyl)sulfanylpropan-1-one interacts with biological targets at the molecular level. Techniques such as molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into its binding mode and potential conformational changes upon interaction with proteins. These computational approaches complement experimental data by offering predictive models that can guide the design of next-generation analogs.

In conclusion, 1-(4-Fluorophenyl)-3-(4-fluorophenyl)sulfanylpropan-1-one (CAS No. 477334-43-3) represents a fascinating compound with significant potential in pharmaceutical applications. Its unique structural features, combined with preliminary evidence of biological activity, make it a compelling subject for further research. As our understanding of fluorinated sulfides continues to evolve, this molecule is poised to contribute valuable insights into drug discovery efforts aimed at treating various diseases.